Cas no 5409-78-9 (Benzenesulfonic acid,3,4-dichloro-, 2-chloroethyl ester)

• Product Name: Benzenesulfonic acid,3,4-dichloro-, 2-chloroethyl ester
• CAS No: 5409-78-9
• MF: C₈H₇Cl₃O₃S
• MW: 289.563378572464
• CID: 381025
• PubChem ID: 224191
• Update Time: 2025-04-19

Benzenesulfonic acid,3,4-dichloro-, 2-chloroethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3,4-dichloro-, 2-chloroethyl ester
• 2-chloroethyl 3,4-dichlorobenzenesulfonate
• 3,4-Dichlor-benzolsulfonsaeure-(2-chlor-aethylester)
• 3,4-dichloro-benzenesulfonic acid-(2-chloro-ethyl ester)
• AC1L5D46
• AC1Q3OCE
• AG-K-87691
• AR-1E0477
• CTK4J9551
• NSC12525
• NSC-12525
• 5409-78-9
• DTXSID20279372

• Inchi： 1S/C8H7Cl3O3S/c9-3-4-14-15(12,13)6-1-2-7(10)8(11)5-6/h1-2,5H,3-4H2
• InChI Key： MPIPDBAJZFPTNT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(=O)(=O)OCCCl)Cl

Computed Properties

• Exact Mass: 287.91800
• Monoisotopic Mass: 287.918148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 4.01830